![molecular formula C16H17NO3 B7472357 N-(3,4-dimethylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide](/img/structure/B7472357.png)
N-(3,4-dimethylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide
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Overview
Description
N-(3,4-dimethylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. Adenosine is a purine nucleoside that acts as a neuromodulator in the central nervous system (CNS) and plays a crucial role in regulating various physiological processes, including sleep, pain, inflammation, and cardiovascular function. Adenosine receptors are G protein-coupled receptors that are widely distributed throughout the body and are involved in numerous signaling pathways.
Mechanism of Action
N-(3,4-dimethylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide acts as a competitive antagonist of the adenosine A1 receptor. It binds to the receptor with high affinity and specificity, preventing the binding of adenosine and blocking its inhibitory effects on neurotransmitter release. This results in an increase in synaptic transmission and neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have analgesic and anti-inflammatory properties in animal models of pain and inflammation. It has also been shown to have neuroprotective effects in models of ischemia and neurodegenerative diseases. In addition, this compound has been shown to modulate cardiovascular function by reducing heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,4-dimethylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide in lab experiments is its high selectivity and specificity for the adenosine A1 receptor. This allows researchers to study the role of this receptor in various physiological and pathological conditions without the confounding effects of other adenosine receptor subtypes. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental paradigms.
Future Directions
There are several future directions for research on N-(3,4-dimethylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide. One area of interest is the role of adenosine A1 receptors in the regulation of sleep and wakefulness. This compound has been shown to increase wakefulness and reduce sleep in animal models, suggesting that this receptor may be a potential target for the treatment of sleep disorders. Another area of interest is the role of adenosine A1 receptors in the regulation of pain and inflammation. This compound has been shown to have analgesic and anti-inflammatory properties, and further research is needed to elucidate the underlying mechanisms and potential therapeutic applications. Additionally, the development of more potent and selective adenosine A1 receptor antagonists may lead to the discovery of novel treatments for a variety of neurological and cardiovascular diseases.
Synthesis Methods
N-(3,4-dimethylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide can be synthesized using a multi-step process that involves the reaction of 3,4-dimethylphenylacetonitrile with ethyl acetoacetate in the presence of sodium ethoxide to form the corresponding pyranone intermediate. This intermediate is then reacted with methanesulfonyl chloride to form the mesylate, which is subsequently treated with ammonia to yield this compound.
Scientific Research Applications
N-(3,4-dimethylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide has been extensively used as a pharmacological tool to study the role of adenosine A1 receptors in various physiological and pathological conditions. Adenosine A1 receptors are involved in the regulation of synaptic transmission, neuronal excitability, and neuroprotection in the CNS. This compound has been shown to block the inhibitory effects of adenosine on neurotransmitter release, leading to an increase in synaptic transmission and neuronal excitability. This effect has been implicated in the analgesic and anti-inflammatory properties of this compound.
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3/c1-9-5-6-13(7-10(9)2)17-16(19)15-11(3)8-14(18)20-12(15)4/h5-8H,1-4H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXTUEZYFZQWIMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=C(OC(=O)C=C2C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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